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Compound of Interest

5-Hydrazinylbenzene-1,3-
Compound Name:
dicarboxylic acid

Cat. No.: B044053

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid. The information is
intended for researchers, scientists, and professionals in the field of drug development and
materials science who are interested in utilizing this versatile chemical intermediate.

Molecular Structure and Chemical Identity

5-Hydrazinylbenzene-1,3-dicarboxylic acid, also known as 5-hydrazinoisophthalic acid, is an
aromatic compound featuring a benzene ring substituted with two carboxylic acid groups at
positions 1 and 3, and a hydrazinyl group at position 5. This trifunctional nature makes it a
valuable building block in organic synthesis.

The molecular structure of 5-Hydrazinylbenzene-1,3-dicarboxylic acid is presented below:
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Caption: 2D structure of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.
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Physicochemical Properties

Quantitative experimental data for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is not readily
available in the public domain. The following table summarizes its basic chemical identifiers.

Property Value Source
Molecular Formula CsHsN20a4 [PubChem][1]
Molecular Weight 196.16 g/mol [PubChem][1]
CAS Number 121385-69-1 [Molbase][2]
Synonyms 5-hydrazinoisophthalic acid [Benchchem][3]

Experimental Protocols
Synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic Acid

A detailed experimental protocol for the synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic
acid is not explicitly documented in readily accessible literature. However, based on
established chemical principles for the synthesis of similar compounds, a representative
synthetic route can be proposed. The most plausible method involves the nucleophilic aromatic
substitution of a halogenated precursor, such as 5-chloroisophthalic acid, with hydrazine
hydrate.[3]

Disclaimer: The following protocol is a representative, hypothetical procedure based on general
synthetic methodologies for analogous compounds and should be adapted and optimized
under appropriate laboratory conditions.

Reaction Scheme:
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Caption: Proposed synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.
Materials:
e 5-Chloroisophthalic acid
e Hydrazine hydrate (64-80% solution)
» Ethanol, absolute
e Hydrochloric acid, concentrated
« Distilled water
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 5-chloroisophthalic acid in absolute ethanol.
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» Addition of Hydrazine Hydrate: To the stirred solution, add an excess of hydrazine hydrate
dropwise at room temperature.

» Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of
the reaction can be monitored by thin-layer chromatography (TLC).

o Cooling and Precipitation: After the reaction is complete, cool the mixture to room
temperature. The product may precipitate out of the solution. If necessary, the mixture can
be further cooled in an ice bath to maximize precipitation.

« |solation of the Free Base (Optional): The solid product can be collected by vacuum filtration
and washed with cold ethanol.

o Formation of the Hydrochloride Salt: For the preparation of the more stable hydrochloride
salt, the reaction mixture (or the isolated free base redissolved in ethanol) is acidified with
concentrated hydrochloric acid until the pH is acidic.

o Crystallization and Purification: The resulting precipitate (the hydrochloride salt) is collected
by vacuum filtration, washed with cold ethanol, and can be further purified by recrystallization
from a suitable solvent system (e.g., ethanol/water).

e Drying: The purified product is dried under vacuum to yield 5-hydrazinylbenzene-1,3-
dicarboxylic acid hydrochloride.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 5-
Hydrazinylbenzene-1,3-dicarboxylic acid.
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Caption: Workflow for the synthesis of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.

Molecular Characterization
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Detailed experimental spectroscopic data for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is

not widely published. The following tables provide predicted spectroscopic characteristics

based on the known molecular structure. These predictions can guide the analysis of

experimentally obtained data.

Predicted Spectroscopic Data

1H NMR Spectroscopy (in DMSO-ds)

Chemical Shift L . .
Multiplicity Integration Assignment
(ppm)
) Carboxylic acid
~13.0-12.0 Broad Singlet 2H
protons (-COOH)
~8.0-7.5 Multiplet 3H Aromatic protons
) -NH- proton of the
~9.0-8.0 Broad Singlet 1H )
hydrazinyl group
. -NHz protons of the
~45-4.0 Broad Singlet 2H )
hydrazinyl group
13C NMR Spectroscopy (in DMSO-de)
Chemical Shift (ppm) Assignment

~168 - 165 Carboxylic acid carbons (-COOH)

Aromatic carbon attached to the hydrazinyl
~150 - 148

group

Aromatic carbons attached to the carboxylic
~135-130 ,

acid groups
~120 - 110 Other aromatic carbons

FT-IR Spectroscopy (as KBr pellet)
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Wavenumber (cm~?) Intensity Assignment

N-H stretching of the

3400 - 3200 Medium, Broad )
hydrazinyl group
O-H stretching of the
3300 - 2500 Strong, Broad ) )
carboxylic acid
~3100 - 3000 Weak Aromatic C-H stretching
C=0 stretching of the
~1710 - 1680 Strong ] ]
carboxylic acid
_ N-H bending and aromatic
~1620 - 1580 Medium ]
C=C stretching
C-O stretching and O-H
~1300 - 1200 Strong )
bending
Mass Spectrometry (Electron lonization - EI)
m/z Value Interpretation
196 Molecular ion [M]*
179 Loss of NHs
151 Loss of COOH
106 Loss of both COOH groups

Applications and Logical Relationships

5-Hydrazinylbenzene-1,3-dicarboxylic acid is a trifunctional molecule, making it a versatile
building block for the synthesis of more complex structures. Its carboxylic acid groups can
participate in esterification and amidation reactions, while the hydrazinyl group is a potent
nucleophile and can be used to form hydrazones and various heterocyclic systems.

The following diagram illustrates the potential synthetic utility of this compound as a precursor
to various classes of molecules.
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Caption: Synthetic potential of 5-Hydrazinylbenzene-1,3-dicarboxylic acid.

Due to the presence of both carboxylic acid and hydrazinyl functionalities, this molecule is a
prime candidate for the synthesis of:

o Polymers: The dicarboxylic acid moiety allows for its use as a monomer in the production of
polyesters and polyamides.

o Pharmaceutical Scaffolds: The hydrazinyl group is a key component in the synthesis of
various heterocyclic compounds, such as pyrazoles and pyridazines, which are common
scaffolds in medicinal chemistry. The formation of hydrazones is also a widely used strategy
in drug design.

o Metal-Organic Frameworks (MOFs): As a dicarboxylic acid, it can act as an organic linker to
coordinate with metal ions, forming porous MOFs. The hydrazinyl group can introduce
additional functionality into the pores of these materials.[3]

Given the wide range of biological activities associated with hydrazide-hydrazone derivatives,
5-Hydrazinylbenzene-1,3-dicarboxylic acid represents a promising starting material for the
development of novel therapeutic agents.[4]

Safety and Handling

Specific safety and handling information for 5-Hydrazinylbenzene-1,3-dicarboxylic acid is not
readily available. However, based on the functional groups present, standard laboratory
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precautions should be taken. The compound should be handled in a well-ventilated fume hood,
and personal protective equipment (gloves, safety glasses, lab coat) should be worn. Avoid
inhalation of dust and contact with skin and eyes. For detailed safety information, refer to the
Safety Data Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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